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Compound of Interest

Compound Name: 4-(4-Acetylphenyl)phenol

CAS No.: 13021-17-5

Cat. No.: B3046778

Get Quote

🚨 Critical Data Verification: CAS Identifier Mismatch
STOP AND VERIFY: You provided the chemical name 4-(4-Acetylphenyl)phenol alongside

CAS 19926-64-8.

The Chemical Name corresponds to 4'-Hydroxy-4-acetylbiphenyl (CAS 13021-17-5), a solid

biphenyl derivative used in organic synthesis.[1][2][3][4][5][6]

The CAS Number (19926-64-8) corresponds to (3Z,6Z,8E)-dodeca-3,6,8-trien-1-ol, a

completely different aliphatic alcohol.[1][2][3][4][5][6]

Action Required: This guide is written for 4-(4-Acetylphenyl)phenol (CAS 13021-17-5) based

on the specificity of the chemical name. Verify your container's label immediately.[1][7][3][4][5]

[6] If you possess the aliphatic alcohol, the protocols below (specifically regarding dust control)

may not apply.

Part 1: Chemical Hazard Profile & Risk Assessment[1][3]
[5][6][7][8]
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As a Senior Application Scientist, I approach safety not just as compliance, but as a method to

ensure experimental reproducibility. Handling 4-(4-Acetylphenyl)phenol requires managing its

physical state (likely a fine crystalline powder) and its chemical reactivity.[1][2][7][3][4][5][6]

Key Hazard Classifications (GHS/CLP):

Skin Irritation (Category 2): Causes localized inflammation upon contact.[1][7][3][4][5][6]

Eye Irritation (Category 2A): Particulates can cause severe mechanical and chemical

irritation.[1][7][3][4][5][6]

Specific Target Organ Toxicity - Single Exposure (Category 3): Respiratory tract irritation.[1]

[7][3][4][5][6] Inhalation of dust is the primary exposure vector.[1][7][3][4][5][6]

Aquatic Toxicity (Chronic Category 2): Toxic to aquatic life with long-lasting effects.[1][7][3][4]

[5][6][8] This dictates your disposal protocols.

Risk Assessment Logic Flow
The following diagram illustrates the decision-making process for handling this compound,

prioritizing Engineering Controls over PPE.
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Hazard Identification:
4-(4-Acetylphenyl)phenol

Physical State:
Solid / Crystalline Powder

Primary Risk:
Inhalation of Dust & Skin Contact

Engineering Control (Primary):
Chemical Fume Hood

 Mitigate Source

PPE (Secondary):
Gloves, Eye Protection, Lab Coat

 Residual Risk

Task: Weighing/Transfer Task: Solubilization (DMSO/MeOH)

Use Anti-Static Gun
Minimize Drafts

Check Glove Permeation
(Solvent Dependent)

Click to download full resolution via product page

Figure 1: Risk Assessment Workflow. Note the critical reliance on engineering controls before

PPE selection.

Part 2: Personal Protective Equipment (PPE) Matrix
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PPE is your last line of defense.[1][7][3][4][5][6] For this compound, we focus on preventing

dermal absorption and inhalation of particulates.[1][7][3][6]

PPE Category Specification Scientific Rationale

Hand Protection
Nitrile Rubber (0.11 mm min.

[1][2][4][5][6] thickness)

Why: Nitrile offers excellent

resistance to solid irritants.[1]

[7][3][5][6] Caution: If dissolved

in DMSO or DCM, standard

nitrile degrades quickly.[1][7][3]

Use Double-Gloving or

Laminate (Silver Shield) gloves

for solutions.[1][7][3][4][5][6]

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1 / EN 166)

Why: Safety glasses are

insufficient for fine powders

which can bypass side shields.

[1][2][7][3][6] Goggles provide

a seal against airborne dust.[1]

[7][3][4][5][6]

Respiratory
N95 / P2 Respirator (if outside

hood)

Why: Only required if handling

outside a fume hood (not

recommended).[1][2][7][3][4]

The solid powder poses a

significant inhalation risk

(STOT-SE 3).[1][7][3][4][5][6]

Body Protection
Lab Coat (Cotton/Poly blend) +

Closed-toe Shoes

Why: Prevents accumulation of

dust on street clothes.[1][2][7]

[3][4][5][6] Synthetic fibers can

build static charge, scattering

the powder; cotton blends are

preferred.[1][7][3][6]

Part 3: Operational Protocol (Step-by-Step)
This protocol ensures containment.[1][7][3][4][5][6] The primary error mode with biphenyl

derivatives is static-induced scattering during weighing.[1][7][3][4][5][6]
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Phase A: Preparation & Weighing[7][4][5][6]
Engineering Setup: Ensure Fume Hood face velocity is 0.3–0.5 m/s. Clear the sash area.[1]

[7][3][4][5][6]

Static Control: Place an ionizing bar or use an anti-static gun on the weighing boat.[1][7][3][5]

[6] Biphenyl derivatives are often dielectric and will "jump" due to static.[1][7][3][4][5][6]

Transfer:

Open the stock container inside the hood.

Use a disposable spatula.[1][7][3][4][5][6]

Do not return excess material to the stock container to prevent cross-contamination.[1][7]

[3][4][5][6]

Phase B: Solubilization (The Critical Danger Point)
Once dissolved, the chemical can penetrate skin faster depending on the solvent.[1][7][3][4][6]

Solvent: DMSO or Ethanol.[1][7][3][5][6]

Protocol: Add solvent slowly to the solid.[1][7][3][5][6]

Glove Change: If you splash DMSO solution on your nitrile gloves, change them

immediately.[1][7][3] DMSO permeates nitrile in <5 minutes, carrying the 4-(4-
Acetylphenyl)phenol through the skin barrier.[1][2][3][4][5][6]

Phase C: Waste Disposal
Solid Waste: Collect contaminated weigh boats, paper towels, and gloves in a dedicated

"Hazardous Solid Waste" bag.[1][7][3] Label as "Toxic to Aquatic Life."[1][7][3][4][5][6][8]

Liquid Waste: Segregate into "Non-Halogenated Organic Waste" (if using Ethanol/DMSO).[1]

[7][3][4][5][6] Never pour down the drain.

Part 4: Emergency Response
In Case of Skin Contact:
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Brush off loose powder before wetting (preventing increased surface area contact).[1][7][3]

[4][5][6]

Wash with soap and water for 15 minutes.[1][7][3][4][5][6]

In Case of Eye Contact:

Flush immediately at an eyewash station for 15 minutes.[1][7][3][4][5][6]

Hold eyelids open to ensure irrigation of the entire eye surface.[1][7][3][4][5][6]

Spill Cleanup:

Do not dry sweep. This generates dust.[1][7][3][4][5][6]

Cover spill with a wet paper towel (solvent-dampened or water) to suppress dust.[1][7][3]

[4][5][6]

Scoop up damp material and place in hazardous waste.[1][7][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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